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molecular formula C10H10N2O B2499779 (2-Phenyl-1,3-oxazol-5-yl)methanamine CAS No. 838892-98-1

(2-Phenyl-1,3-oxazol-5-yl)methanamine

Cat. No. B2499779
CAS RN: 838892-98-1
M. Wt: 174.203
InChI Key: YSIWUHZRXBCISV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07265246B2

Procedure details

Heat a suspension of 2-(2-phenyloxazol-5-ylmethyl)isoindole-1,3-dione (1.5 g, 4.94 mmol) in 6N HCl (75 mL) at reflux for 5 days. Cool, basify with 3 N sodium hydroxide, and extract with methylene chloride (2×150 mL). Dry the organic phase (Na2SO4), filter, and concentrate to afford 400 mg of the title compound as a yellow oil. MS: m/e=175 (MH+).
Name
2-(2-phenyloxazol-5-ylmethyl)isoindole-1,3-dione
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
HCl
Quantity
75 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]1([C:7]2[O:8][C:9]([CH2:12][N:13]3C(=O)C4C(=CC=CC=4)C3=O)=[CH:10][N:11]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[OH-].[Na+]>Cl>[C:1]1([C:7]2[O:8][C:9]([CH2:12][NH2:13])=[CH:10][N:11]=2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:1.2|

Inputs

Step One
Name
2-(2-phenyloxazol-5-ylmethyl)isoindole-1,3-dione
Quantity
1.5 g
Type
reactant
Smiles
C1(=CC=CC=C1)C=1OC(=CN1)CN1C(C2=CC=CC=C2C1=O)=O
Name
HCl
Quantity
75 mL
Type
solvent
Smiles
Cl
Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Heat
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 5 days
Duration
5 d
TEMPERATURE
Type
TEMPERATURE
Details
Cool
EXTRACTION
Type
EXTRACTION
Details
extract with methylene chloride (2×150 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Dry the organic phase (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filter
CONCENTRATION
Type
CONCENTRATION
Details
concentrate

Outcomes

Product
Name
title compound
Type
product
Smiles
C1(=CC=CC=C1)C=1OC(=CN1)CN
Measurements
Type Value Analysis
AMOUNT: MASS 400 mg
YIELD: CALCULATEDPERCENTYIELD 46.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.